Cas no 1804853-09-5 (3-Cyano-4-(difluoromethyl)picolinoyl chloride)

• Product Name: 3-Cyano-4-(difluoromethyl)picolinoyl chloride
• CAS No: 1804853-09-5
• MF: C₈H₃ClF₂N₂O
• MW: 216.572027444839
• CID: 4903383
• Update Time: 2025-08-05

3-Cyano-4-(difluoromethyl)picolinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)picolinoyl chloride

• Inchi： 1S/C8H3ClF2N2O/c9-7(14)6-5(3-12)4(8(10)11)1-2-13-6/h1-2,8H
• InChI Key： RYHHLNVXPKMSMG-UHFFFAOYSA-N
• SMILES： ClC(C1C(C#N)=C(C(F)F)C=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 276
• XLogP3: 2
• Topological Polar Surface Area: 53.8

Additional information on 3-Cyano-4-(difluoromethyl)picolinoyl chloride

Introduction to 3-Cyano-4-(difluoromethyl)picolinoyl chloride (CAS No. 1804853-09-5)

3-Cyano-4-(difluoromethyl)picolinoyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1804853-09-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of picolinic acid derivatives, characterized by its unique structural features that include a cyano group and a difluoromethyl substituent. These structural attributes not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in synthetic chemistry and drug development.

The presence of the cyano group at the third position and the difluoromethyl group at the fourth position of the picolinoyl backbone imparts a high degree of reactivity and functional versatility to this molecule. The cyano group, being a strong electron-withdrawing moiety, influences the electronic properties of the aromatic ring, making it more susceptible to nucleophilic substitution reactions. On the other hand, the difluoromethyl group, known for its metabolic stability and ability to enhance binding affinity, plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. 3-Cyano-4-(difluoromethyl)picolinoyl chloride has emerged as a promising intermediate in the synthesis of various bioactive molecules. Its utility in constructing more complex scaffolds has been demonstrated in several research studies, particularly in the development of inhibitors targeting enzymes involved in inflammatory pathways and cancer metabolism.

One of the most compelling aspects of this compound is its role as a key building block in the synthesis of nonsteroidal anti-inflammatory drug (NSAID) analogs. Researchers have leveraged its structural framework to develop derivatives with enhanced selectivity and reduced gastrointestinal side effects. The difluoromethyl group, in particular, has been shown to improve binding interactions with target enzymes, leading to more potent and selective inhibition. This has opened up new avenues for developing next-generation NSAIDs with improved efficacy and safety profiles.

The compound's reactivity also makes it an attractive candidate for exploring novel synthetic methodologies. The cyano group can be easily transformed into other functional moieties such as amides, carboxylic acids, or esters through standard chemical transformations. This flexibility allows chemists to tailor the compound's properties for specific applications, making it a valuable tool in medicinal chemistry research.

Furthermore, 3-Cyano-4-(difluoromethyl)picolinoyl chloride has found applications in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The structural motif present in this compound can be incorporated into molecules designed to inhibit kinases involved in tumor growth and progression. Preliminary studies have shown that derivatives of this compound exhibit promising antitumor activity by disrupting key signaling pathways that drive cancer cell proliferation.

The influence of the cyano group on electronic distribution within the molecule has also been exploited in designing ligands for metal-based therapeutics. Metal-organic frameworks (MOFs) and coordination complexes incorporating this compound have shown potential as catalysts and sensors due to their unique structural and electronic properties.

From a computational chemistry perspective, 3-Cyano-4-(difluoromethyl)picolinoyl chloride serves as an excellent model system for studying electronic effects and molecular interactions. Advanced computational techniques such as density functional theory (DFT) have been employed to elucidate its electronic structure and predict its reactivity. These studies have provided valuable insights into how modifications at different positions can influence its biological activity, guiding rational drug design strategies.

The synthesis of this compound typically involves multi-step organic reactions starting from readily available precursors such as picolinonitrile or 4-difluoromethylbenzaldehyde. The introduction of the cyano group at the third position can be achieved through cyanation reactions, while the difluoromethyl group is often incorporated via halogen-metal exchange followed by quenching with a fluorinated electrophile. These synthetic routes highlight the compound's accessibility and suitability for large-scale production when needed.

In conclusion, 3-Cyano-4-(difluoromethyl)picolinoyl chloride (CAS No. 1804853-09-5) is a versatile organic compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse applications ranging from NSAID analogs to kinase inhibitors and metal-based therapeutics. The ongoing exploration of its synthetic utility and biological activity underscores its importance as a valuable intermediate in modern medicinal chemistry.